Cas no 67905-35-5 (3,4,5,6-tetrachloro-N-octylphthalimide)

• Product Name: 3,4,5,6-tetrachloro-N-octylphthalimide
• CAS No: 67905-35-5
• MF: C₁₆H₁₇Cl₄NO₂
• MW: 397.123680830002
• CID: 967669
• PubChem ID: 106040
• Update Time: 2025-04-19

3,4,5,6-tetrachloro-N-octylphthalimide Chemical and Physical Properties

Names and Identifiers

• 3,4,5,6-tetrachloro-N-octylphthalimide
• AKOS021621431
• DTXSID1070804
• 67905-35-5
• 4,5,6,7-tetrachloro-2-octyl-1H-isoindole-1,3(2H)-dione
• EINECS 267-654-9
• SCHEMBL11331762
• NS00036268
• 1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrachloro-2-octyl-
• 4,5,6,7-TETRACHLORO-2-OCTYL-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE
• XEY539P99X
• JLDDLKBDGUOXJC-UHFFFAOYSA-N

• Inchi： 1S/C16H17Cl4NO2/c1-2-3-4-5-6-7-8-21-15(22)9-10(16(21)23)12(18)14(20)13(19)11(9)17/h2-8H2,1H3
• InChI Key： JLDDLKBDGUOXJC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1C(N(C2=O)CCCCCCCC)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 396.998
• Monoisotopic Mass: 395.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.383
• Boiling Point: 498.1°C at 760 mmHg
• Flash Point: 255.1°C
• Refractive Index: 1.571